![molecular formula C14H21NO2 B1488792 (1-(4-Ethoxybenzyl)pyrrolidin-3-yl)methanol CAS No. 1456136-73-4](/img/structure/B1488792.png)
(1-(4-Ethoxybenzyl)pyrrolidin-3-yl)methanol
Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine compounds, such as EPPM, often involves ring construction from different cyclic or acyclic precursors . The pyrrolidine ring is one of the nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases .Molecular Structure Analysis
The molecular structure of EPPM includes a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . The pyrrolidine ring is known to adopt a half-chair conformation .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pyrrolidin-2-ones : The reaction of N-substituted pyrrolidinones with alkaline methoxide in methanol can lead to the formation of 5-methoxylated 3-pyrrolin-2-ones, which are useful for the preparation of agrochemicals and medicinal compounds (Ghelfi et al., 2003).
Coordination Compounds
- Iron(II) Complexes : Research on the synthesis of iron(II) bis-α-benzyldioximate complexes with pyridine hemiacetals (including analogs of (1-(4-Ethoxybenzyl)pyrrolidin-3-yl)methanol) revealed insights into their structure and physicochemical properties, which can have implications in coordination chemistry and material science (Bourosh et al., 2018).
Polymer Science
- Copolymerization Processes : Dimeric zinc complexes, synthesized using compounds related to this compound, have been shown to catalyze asymmetric alternating copolymerization of cyclohexene oxide and CO2. This research contributes to the development of new polymer materials (Nakano et al., 2003).
Photoreactions
- Photo-Methoxylation Studies : Studies on the photo-methoxylation of certain compounds in methanol, where 4-substituted pyridines (similar in structure to this compound) acted as accelerators, contribute to the understanding of photochemical reactions and their applications (Sugimori et al., 1983).
Catalytic Processes
- Aromatic Nucleophilic Substitution : Research on the reactions of methoxy-nitrothiophen with cyclic secondary amines in methanol provided insights into the catalysis of aromatic nucleophilic substitution. This is relevant for understanding the chemical behavior and potential applications of similar compounds (Consiglio et al., 1982).
Mechanism of Action
Target of Action
The compound contains a pyrrolidine ring, which is a common structural motif in many biologically active compounds . .
Mode of Action
The mode of action would depend on the specific targets of the compound. Pyrrolidine derivatives can interact with their targets in various ways, often involving the formation of hydrogen bonds or hydrophobic interactions .
Biochemical Pathways
Again, without specific studies, it’s hard to say which biochemical pathways this compound might affect. Pyrrolidine derivatives are known to be involved in a wide range of biological activities .
properties
IUPAC Name |
[1-[(4-ethoxyphenyl)methyl]pyrrolidin-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-2-17-14-5-3-12(4-6-14)9-15-8-7-13(10-15)11-16/h3-6,13,16H,2,7-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGDNDCWLVQFOOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCC(C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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